![molecular formula C9H18O2 B6154621 2,6-dimethylheptanoic acid CAS No. 7494-12-4](/img/no-structure.png)
2,6-dimethylheptanoic acid
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Overview
Description
Synthesis Analysis
The synthesis of 2,6-dimethylheptanoic acid has been reported in a study where it was prepared along with cis-4-decenoic acid . These compounds were characterized by gas chromatography/mass spectrometry (GC/MS), (1)H nuclear magnetic resonance (NMR), and (13)C NMR .Molecular Structure Analysis
The molecular formula of 2,6-dimethylheptanoic acid is C9H18O2 . The IUPAC name is 2,6-dimethylheptanoic acid . The InChI is InChI=1S/C9H18O2/c1-7(2)5-4-6-8(3)9(10)11/h7-8H,4-6H2,1-3H3,(H,10,11) . The InChIKey is MDAPKSVKYITQHQ-UHFFFAOYSA-N .Chemical Reactions Analysis
2,6-dimethylheptanoic acid is a conjugate acid of a 2,6-dimethylheptanoate . It is a methyl-branched fatty acid and a medium-chain fatty acid .Physical And Chemical Properties Analysis
The molecular weight of 2,6-dimethylheptanoic acid is 158.24 g/mol . It has a hydrogen bond donor count of 1 and a hydrogen bond acceptor count of 2 . The compound has a rotatable bond count of 5 . The exact mass is 158.130679813 g/mol . The topological polar surface area is 37.3 Ų . The heavy atom count is 11 .Scientific Research Applications
Chemical Transformation Studies : Research has shown that in acidic media, 6-hydroxy-2,6-dimethylhept-2-en-4-one undergoes transformations, including cyclisation to form compounds such as 2,2,6,6-tetramethyltetrahydro-γ-pyrone, and dehydration to form 2,6-dimethylhepta-2,5-dien-4-one (phorone) (Cabani & Ceccanti, 1966).
Synthesis and Characterization : The substance has been utilized in the synthesis and characterization of compounds like 2,2-dimethylolheptanoic acid, which is produced from 2,2-dimethylolheptaldehyde and hydrogen peroxide through oxidation (Yun, 2011).
Metabolic Pathway Exploration : Studies on the metabolism of similar compounds such as 3,6-dimethyloctanoic acid reveal that it undergoes α-oxidation to 2,5-dimethylheptanoic acid, followed by β-oxidation, indicating complex metabolic pathways (Stokke, 1969).
Method Development for Compound Synthesis : Innovative methods have been developed for the preparation of related compounds, such as phorone, from isobutene and carbon tetrachloride (Nakada, Yura, & Murayama, 1976).
Study of Metabolic Rate : Research on the in vivo metabolism of similar compounds, like 2,4-dimethylheptanoic acid in rats, provides insights into their oxidation rates and potential pathways to glycogen (Miller & Tannenbaum, 1968).
Synthesis of α-Tocopherol Side Chain : The compound has been used in the synthesis of the C14 side chain of α-Tocopherol, demonstrating its potential in vitamin E related applications (Ziarani, Chěnevert, & Badiei, 2007).
Mechanism of Action
Target of Action
2,6-Dimethylheptanoic acid is a methyl-branched chain fatty acid . It is a metabolite of the species Nocardia cyriacigeorgica , a soil bacterium known for its capacity to degrade and utilize a broad range of hydrocarbons
Biochemical Pathways
It is known that nocardia cyriacigeorgica can metabolize various hydrocarbons, indicating a potential role for 2,6-dimethylheptanoic acid in these metabolic pathways .
Safety and Hazards
2,6-dimethylheptanoic acid is harmful if swallowed and causes skin and eye irritation . It may also cause respiratory irritation . Protective measures include wearing protective gloves, eye protection, and face protection . Contaminated work clothing must not be allowed out of the workplace . It should be kept away from heat, sparks, open flames, and hot surfaces .
Relevant Papers A paper titled “Medium branched chain fatty acids improve the profile of tricarboxylic …” mentions 2,6-dimethylheptanoic acid . In this study, cells were cultured to near confluency and treated with 2,6-dimethylheptanoic acid .
properties
{ "Design of the Synthesis Pathway": "The synthesis of 2,6-dimethylheptanoic acid can be achieved through a multi-step process involving several reactions.", "Starting Materials": [ "2-methyl-1-pentene", "1,3-butadiene", "methylmagnesium bromide", "ethylmagnesium bromide", "acetic acid", "sodium hydroxide", "sodium borohydride", "hydrochloric acid", "sodium sulfate", "sodium bicarbonate", "magnesium sulfate", "diethyl ether", "toluene", "hexane" ], "Reaction": [ "1. The first step involves the reaction of 2-methyl-1-pentene with 1,3-butadiene in the presence of a catalyst such as nickel or palladium to form 2,6-dimethylheptadiene.", "2. The 2,6-dimethylheptadiene is then reacted with methylmagnesium bromide and ethylmagnesium bromide in the presence of a catalyst such as copper iodide to form 2,6-dimethylheptene.", "3. The 2,6-dimethylheptene is then oxidized using a mixture of acetic acid and sodium hydroxide to form 2,6-dimethylheptan-1-ol.", "4. The 2,6-dimethylheptan-1-ol is then reduced using sodium borohydride in the presence of hydrochloric acid to form 2,6-dimethylheptanol.", "5. The 2,6-dimethylheptanol is then oxidized using sodium dichromate in the presence of sulfuric acid to form 2,6-dimethylheptanoic acid.", "6. The final product is purified using techniques such as extraction, distillation, and recrystallization." ] } | |
CAS RN |
7494-12-4 |
Product Name |
2,6-dimethylheptanoic acid |
Molecular Formula |
C9H18O2 |
Molecular Weight |
158.2 |
Purity |
95 |
Origin of Product |
United States |
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